Cas no 83763-15-9 (1(2H)-Pyridinecarboxylicacid, 4-(2,3-dihydro-2-oxo-1H-benzimidazol-1-yl)-3,6-dihydro-, ethyl ester)

• Product Name: 1(2H)-Pyridinecarboxylicacid, 4-(2,3-dihydro-2-oxo-1H-benzimidazol-1-yl)-3,6-dihydro-, ethyl ester
• CAS No: 83763-15-9
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 726951
• PubChem ID: 55139
• Update Time: 2025-04-19

1(2H)-Pyridinecarboxylicacid, 4-(2,3-dihydro-2-oxo-1H-benzimidazol-1-yl)-3,6-dihydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinecarboxylicacid, 4-(2,3-dihydro-2-oxo-1H-benzimidazol-1-yl)-3,6-dihydro-, ethyl ester
• ethyl 4-(2,3-dihydro-2-oxo-1H-benzimidazol-1-yl)-3,6-dihydro-2H-pyridine-1-carboxylate
• ethyl 4-(2-oxo-3H-benzimidazol-1-yl)-3,6-dihydro-2H-pyridine-1-carboxylate
• 1(2H)-PYRIDINECARBOXYLIC ACID, 4-(2,3-DIHYDRO-2-OXO-1H-BENZIMIDAZOL-1-YL)-3,6-DIHYDRO-, ETHYL ESTER
• ETHYL-3,6-DIHYDRO-4-(2,3-DIHYDRO-2-OXO-1H-BENZIMIDAZOLE-1-YL)-1(2H)PYRIDINECARBOXYLATE
• 83763-15-9
• UNII-87F98555KA
• Q27269824
• EINECS 280-699-9
• NS00038282
• DTXSID00232607
• 87F98555KA
• Ethyl 4-(2,3-dihydro-2-oxo-1H-benzimidazol-1-yl)-3,6-dihydro-1(2H)-pyridinecarboxylate

• Inchi： 1S/C15H17N3O3/c1-2-21-15(20)17-9-7-11(8-10-17)18-13-6-4-3-5-12(13)16-14(18)19/h3-7H,2,8-10H2,1H3,(H,16,19)
• InChI Key： ZDMLTXBNJOAXBY-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CC=C(CC1)N1C(NC2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 287.127
• Monoisotopic Mass: 287.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.9A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.313
• Refractive Index: 1.612